Cas no 1453315-68-8 (Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate)
1453315-68-8 structure
Product Name:Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
CAS No:1453315-68-8
MF:C11H17NO3S
MW:243.322582006454
MDL:MFCD27664878
CID:3042571
PubChem ID:121207724
Update Time:2024-11-02
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
- FCH3125792
- OR312378
- AK486308
- 1453315-68-8
- AKOS026716958
- 2-Boc-5-thia-2-azaspiro[3.4]octan-7-one
- SY125269
- EN300-262658
- tert-butyl7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
- SB50686
- DS-18941
- W14069
- CS-0038392
- F2147-4229
- MFCD27664878
- Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate
-
- MDL: MFCD27664878
- Inchi: 1S/C11H17NO3S/c1-10(2,3)15-9(14)12-6-11(7-12)4-8(13)5-16-11/h4-7H2,1-3H3
- InChI Key: FHOZIXXVWRTGSO-UHFFFAOYSA-N
- SMILES: S1CC(CC21CN(C(=O)OC(C)(C)C)C2)=O
Computed Properties
- Exact Mass: 243.09291458g/mol
- Monoisotopic Mass: 243.09291458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9
- XLogP3: 1
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JW784-200mg |
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 200mg |
1817.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JW784-50mg |
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 50mg |
726.0CNY | 2021-07-12 | |
| Ambeed | A298515-100mg |
tert-Butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 100mg |
$80.0 | 2024-04-23 | |
| Ambeed | A298515-250mg |
tert-Butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 250mg |
$21.0 | 2023-09-04 | |
| Ambeed | A298515-1g |
tert-Butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 1g |
$375.0 | 2024-04-23 | |
| TRC | B871585-10mg |
tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B871585-50mg |
tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B871585-100mg |
tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 100mg |
$ 295.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JW784-100mg |
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 100mg |
1042CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JW784-250mg |
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate |
1453315-68-8 | 95% | 250mg |
2847CNY | 2021-05-08 |
Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
1453315-68-8 (Tert-butyl 7-oxo-5-thia-2-azaspiro[3.4]octane-2-carboxylate) Related Products
- 1373029-16-3(tert-Butyl 8-(aminomethyl)-5-thia-2-azaspiro[3.4]octane-2-carboxylate)
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- 104940-08-1(2-Thia-8-azaspiro[4.5]decane-8-carboxylic acid, 3-methyl-4-oxo-, ethyl ester)
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- 1373029-00-5(Tert-Butyl 8-(Hydroxymethyl)-5-Thia-2-Azaspiro[3.4]Octane-2-Carboxylate)
- 104940-14-9(1-Thia-8-azaspiro[4.5]decane-8-carboxylic acid, 2-methyl-3-oxo-, ethyl ester)
- 1453315-70-2(Tert-Butyl 7-Hydroxy-5-Thia-2-Azaspiro[3.4]Octane-2-Carboxylate)
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